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Tebufenpyrad Residue Decline Data

The table below summarizes quantitative data on the residue decline of Tebufenpyrad and one other

pesticide from a controlled study. The half-life (the time required for the pesticide concentration to reduce by

half) is a standard measure for comparing residue decline rates.

Pesticide Crop
Half-Life
(Days)

Application
Rate

Key Study Findings

Tebufenpyrad
[1]

Angelica
leaves

3.0 - 4.2 10% EC,
diluted 2000X

Residue dissipation follows first-order
kinetics; half-life varied across three

different field sites.

Penthiopyrad
[1]

Angelica

leaves

2.6 - 4.0 20% EC,

diluted 2000X

Compared with Tebufenpyrad in the

same study; showed a slightly shorter
half-life in integrated results.

The data shows that under the same experimental conditions, the decline rates of Tebufenpyrad and

Penthiopyrad were very similar, with Penthiopyrad degrading slightly faster on average [1].
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Detailed Experimental Protocol

For the data presented above, here is the detailed methodology from the source study [1].

Field Trial Design: The study was conducted in three different geographic locations in the Republic of

Korea (Sancheong-gun, Jeonju-si, Jecheon-si) to account for climatic variations. At each site, angelica

leaves (Angelica acutiloba Kitagawa) were cultivated with a planting density of 30 × 30 cm. Treatment

areas were a minimum of 10 m² with buffer zones of at least 1 meter between replicates [1].

Pesticide Application: Commercial products of Tebufenpyrad 10% EC and Penthiopyrad 20% EC

were used. Both were diluted 2000 times (e.g., 10 mL of product in 20 L of total solution) and applied

to the treatment groups. The design included three replicates for the treatment groups and one replicate

for the control group for each pesticide [1].

Sample Analysis:

Extraction and Clean-up: Residues in the angelica leaves were extracted using the
QuEChERS method. Specifically, a sample was extracted with acetonitrile using a pouch

containing magnesium sulfate (MgSO4), sodium chloride (NaCl), sodium citrate, and sodium
hydrogen citrate sesquihydrate. The extract was then cleaned up using a dispersive SPE (d-

SPE) sorbent containing PSA and MgSO4 [1].
Instrumentation and Quantification: Analysis was performed using Liquid
Chromatography-Mass Spectrometry (LC-MS/MS). The method was validated, showing
good linearity with a correlation coefficient ≥ 0.999. The Limit of Quantification (LOQ) was 0.01

mg/kg, and recovery tests demonstrated high accuracy (94.5–111.1%) [1].
Kinetic Modeling: The residue data was modeled using first-order kinetics. The dissipation

constant (k) was determined from the regression equation of the dissipation curve. The
biological half-life was then calculated using the formula: Half-life (days) = ln(2) / k [1].

Relationship of Factors Affecting Residue Decline

The decline rate of a pesticide is not an intrinsic property but is influenced by a complex interplay of factors.

The following diagram outlines the key elements that determine the residue decline rate, based on the

experimental protocols and general principles found in the search results [2] [1].
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Pesticide Residue Decline Rate

Pesticide Properties Environmental Factors Crop & Matrix Effects Application Practice

• Chemical structure
• Solubility & log P
• Photolysis rate

• Hydrolysis rate
• Vapor pressure

• Sunlight (UV radiation)
• Temperature

• Rainfall & humidity
• Soil type & microbes

• Surface waxes & oils
• Fruit skin morphology • Growth dilution effect • Application dose/rate

• Formulation type (EC, WP, etc.)
• Number of applications
• Application technology
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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